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Compound of Interest

Compound Name: 2-Phenylpyridine

Cat. No.: B120327 Get Quote

Health and Safety for 2-Phenylpyridine: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the

handling of 2-Phenylpyridine (CAS No. 1008-89-5). The following sections detail the physical

and chemical properties, hazard classifications, personal protection protocols, and emergency

procedures necessary for the safe use of this compound in a laboratory setting. All quantitative

data is summarized in structured tables for ease of reference, and detailed procedural

workflows are visualized using diagrams.

Physicochemical and Hazard Data
A summary of the key physical, chemical, and hazard properties of 2-Phenylpyridine is

presented below. This data is essential for understanding its behavior and potential risks.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₁H₉N [1][2]

Molar Mass 155.20 g/mol [1][2][3]

Appearance Colorless or yellow liquid/oil [1][2]

Boiling Point 268-270 °C [4][5]

Density 1.086 g/mL at 25 °C [4][5]

Flash Point 110 °C (230 °F) - closed cup [4][5]

Refractive Index n20/D 1.623 [4][5]

Vapor Pressure 0.0028 mmHg [1]

Solubility in Water Low [2]

Table 2: Hazard Identification and Classification
Hazard Classification Source

GHS Pictogram Warning [1][3][4]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][3][4]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[4][6]

Signal Word Warning [4]

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3
[4]

Target Organs Respiratory system, eyes, skin. [4][7]

Table 3: Toxicological Data
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Parameter Value Source

Acute Toxicity

No acute toxicity information is

available for this product. The

toxicological properties have

not been fully investigated.

[8][9]

LD50/LC50 Data not available. [9]

It is critical to note the lack of comprehensive toxicological data. Therefore, 2-Phenylpyridine
should be handled as a potentially hazardous substance, and exposure should be minimized.

Experimental Protocols
The following protocols provide detailed methodologies for the safe handling, storage, and

disposal of 2-Phenylpyridine, as well as procedures for spill management.

Safe Handling and Storage Protocol
Engineering Controls: All work with 2-Phenylpyridine must be conducted in a well-ventilated

chemical fume hood.[8][9] Ensure that an eyewash station and safety shower are readily

accessible.[8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield (EN 166).[8][9]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[6][9]

Gloves must be inspected prior to use.[6]

Skin and Body Protection: Wear a lab coat.[9] For larger quantities or tasks with a higher

risk of splashing, a chemical apron and additional protective clothing may be necessary.[9]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate,

use a NIOSH or European Standard EN 149 approved respirator with an appropriate

cartridge for organic vapors.[9] A dust mask (type N95) may be suitable for handling small

quantities of solids if aerosolization is possible.[4]
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Handling Procedures:

Avoid contact with skin, eyes, and clothing.[9]

Avoid breathing dust, vapor, mist, or gas.[9]

Wash hands thoroughly after handling.[8][10]

Keep containers tightly closed when not in use.[8][9]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[9][11]

Keep the container tightly closed.[8][9]

Store in a locked-up location.[8][10]

Spill Cleanup Protocol
This protocol outlines the steps for managing a minor chemical spill of 2-Phenylpyridine. For

major spills, evacuate the area and contact emergency services.

Immediate Actions:

Alert personnel in the immediate area.

If the substance is volatile, close the laboratory door and increase ventilation through the

fume hood.[8]

Eliminate all ignition sources.

Personal Protective Equipment: Don the appropriate PPE as described in section 2.1 before

approaching the spill.

Containment:
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For liquid spills, create a dike around the spill using an inert absorbent material such as

vermiculite, dry sand, or commercial sorbent pads.[8][9]

Work from the outside of the spill inwards to prevent spreading.[8]

Absorption and Neutralization:

Cover the spill with an inert absorbent material.[9]

Allow the material to be fully absorbed.

Collection and Disposal:

Carefully scoop up the absorbent material and place it into a labeled, sealable hazardous

waste container.[8][9]

Do not use paper towels for initial absorption as this may increase evaporation.[4]

Decontamination:

Clean the spill area with soap and water.[12]

Place all contaminated cleaning materials into the hazardous waste container.

Waste Disposal: Seal the waste container and arrange for disposal through your institution's

Environmental Health and Safety (EHS) department.[9][11]

Waste Disposal Protocol
Waste Segregation: Do not mix 2-Phenylpyridine waste with other incompatible waste

streams.[11]

Container: Collect waste in a designated, compatible, and clearly labeled hazardous waste

container.[11]

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "2-
Phenylpyridine," the associated hazards (Irritant), and the date of accumulation.[11]
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Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and

secure area.[11]

Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of

the hazardous waste.[11]

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for 2-Phenylpyridine.
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Safe Handling Workflow for 2-Phenylpyridine.
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Emergency Spill Response Workflow for 2-Phenylpyridine.
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First Aid Measures
In case of exposure to 2-Phenylpyridine, follow these first aid measures and seek medical

attention.

Table 4: First Aid Procedures
Exposure Route Procedure Source

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention if symptoms

appear.

[8][9]

Skin Contact

Immediately flush skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. Get

medical attention if irritation

develops or persists.

[8][9]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get medical

attention.

[8][9]

Ingestion

Do NOT induce vomiting.

Wash mouth out with water.

Never give anything by mouth

to an unconscious person. Get

immediate medical attention.

[7][9]
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Fire Fighting Measures
Aspect Information Source

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO₂), dry chemical, or

chemical foam.

[8][9]

Unsuitable Extinguishing

Media

Do not use a water jet, as this

will spread the fire.

Specific Hazards

May produce hazardous

decomposition products

including nitrogen oxides

(NOx), carbon monoxide (CO),

and carbon dioxide (CO₂).

[8]

Protective Equipment

Wear a self-contained

breathing apparatus (SCBA) in

pressure-demand,

MSHA/NIOSH (approved or

equivalent), and full protective

gear.

[8][9]

Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a comprehensive risk assessment and adherence to institutional safety

protocols. Always consult the most up-to-date Safety Data Sheet (SDS) for 2-Phenylpyridine
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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